Cas no 6401-17-8 (1,2-Propanedione, 1-(3-nitrophenyl)-)
6401-17-8 structure
Product Name:1,2-Propanedione, 1-(3-nitrophenyl)-
CAS No:6401-17-8
MF:C9H7NO4
MW:193.156182527542
CID:425153
PubChem ID:13585601
Update Time:2025-04-19
1,2-Propanedione, 1-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanedione, 1-(3-nitrophenyl)-
- 1-(3-nitrophenyl)propane-1,2-dione
- DTXSID10544400
- 6401-17-8
- AKOS017514500
-
- Inchi: 1S/C9H7NO4/c1-6(11)9(12)7-3-2-4-8(5-7)10(13)14/h2-5H,1H3
- InChI Key: AYPJXGCCAPBHLU-UHFFFAOYSA-N
- SMILES: O=C(C(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 193.03751
- Monoisotopic Mass: 193.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 80Ų
Experimental Properties
- PSA: 77.28
1,2-Propanedione, 1-(3-nitrophenyl)- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
6401-17-8 (1,2-Propanedione, 1-(3-nitrophenyl)-) Related Products
- 4974-57-6(Benzeneacetaldehyde,4-nitro-a-oxo-)
- 55251-37-1(3'-NITRO-2-PHENYLACETOPHENONE)
- 3758-70-1(4-Nitropropiophenone)
- 6890-77-3(2-(3-Nitrophenyl)-2-oxoacetaldehyde)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk